Californidine

Specification

• CAS No.: 18830-99-4
• Molecular Formula: C20H20NO4+
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 23,23-dimethyl-5,7,16,18-tetraoxa-23-azoniahexacyclo[10.10.1.02,10.04,8.013,21.015,19]tricosa-2,4(8),9,13,15(19),20-hexaene
• Standard InChI: InChI=1S/C20H20NO4/c1-21(2)15-3-11-5-17-19(24-9-22-17)7-13(11)16(21)4-12-6-18-20(8-14(12)15)25-10-23-18/h5-8,15-16H,3-4,9-10H2,1-2H3/q+1
• Standard InChI Key: HFYKETHYKFKFQE-UHFFFAOYSA-N
• SMILES: C[N+]1(C2CC3=CC4=C(C=C3C1CC5=CC6=C(C=C25)OCO6)OCO4)C
• Canonical SMILES: C[N+]1(C2CC3=CC4=C(C=C3C1CC5=CC6=C(C=C25)OCO6)OCO4)C

Introduction

Chemical Structure and Properties

Californidine is an isoquinoline alkaloid with the molecular formula C₂₀H₂₀NO₄⁺. It has been isolated from extracts of the California poppy (Eschscholzia californica), from which it derives its name, and from other plants of the genus Eschscholzia. The alkaloid features a complex structure characteristic of isoquinoline alkaloids, with multiple rings and a quaternary nitrogen atom.

The key chemical properties of californidine include:

Property	Value
IUPAC Name	23,23-dimethyl-5,7,16,18-tetraoxa-23-azoniahexacyclo[10.10.1.02,10.04,8.013,21.015,19]tricosa-2,4(8),9,13,15(19),20-hexaene
Molecular Formula	C₂₀H₂₀NO₄⁺
Molecular Weight	338.4 g/mol
CAS Number	18830-99-4
InChI Key	HFYKETHYKFKFQE-UHFFFAOYSA-N

The chemical structure of californidine contributes to its unique pharmacological properties and distinguishes it from other alkaloids present in the California poppy.

Natural Sources and Extraction

Californidine is primarily obtained from the California poppy (Eschscholzia californica), a plant belonging to the Papaveraceae family that is native to the United States and Mexico. The extraction of californidine from plant material typically involves specialized methods to isolate and purify the compound.

Research has identified various extraction techniques for californidine:

• Chloroform/SDS method: This approach relies on ion pairing of alkaloids with an anionic detergent

• Methanol extraction: The dried plant material is macerated for extended periods in methanol solutions, followed by pH adjustment and extraction into diethylether

Quantitative analysis has demonstrated that californidine is present in substantially higher concentrations compared to other alkaloids in the California poppy, as shown in the following table:

Table 1: Alkaloid Concentration in Eschscholzia californica

Alkaloid	Concentration (mg/g dry weight)
Californidine	12.5 ± 1.8
Eschscholtzine	8.700 ± 0.51
N-Methyllaurotetanine	5.68 ± 0.72
Reticuline	1.095 ± 0.16
Protopine	0.514 ± 0.038
Caryachine	0.410 ± 0.065
Chelerythrine	0.068 ± 0.011
Sanguinarine	0.0191 ± 0.0050
Allocryptopine	0.0120 ± 0.0023

This distribution profile, derived from precise analytical measurements, demonstrates that californidine constitutes the predominant alkaloid in E. californica, suggesting its significant contribution to the plant's pharmacological effects.

Pharmacological Effects

Analgesic Effects

California poppy extracts containing californidine demonstrate analgesic properties that may be valuable for managing various pain conditions. Traditional medicinal applications include treatment of neuralgias, migraines, and general pain relief. The analgesic mechanisms appear to be distinct from those of opioid medications, potentially offering pain management benefits without the associated risks of dependence.

Antispasmodic Activity

Research has identified antispasmodic activity among the pharmacological effects of californidine. This property may contribute to its effectiveness in treating conditions characterized by muscle spasms or gastrointestinal disorders. The antispasmodic effects complement its anxiolytic properties, potentially providing comprehensive relief for conditions involving both psychological tension and physical manifestations.

Mechanism of Action

Interaction with GABA Receptors

The sedative and anxiolytic effects of californidine are hypothesized to involve interactions with GABA receptors, which are extensively expressed throughout the brain, particularly on inhibitory interneurons. Research suggests that alkaloids from E. californica, including californidine, may act on GABA-A receptors, enhancing inhibitory neurotransmission in the central nervous system.

This interaction with GABAergic pathways provides a plausible neurochemical basis for the calming effects observed with californidine-containing preparations. The modulation of GABA receptor activity represents a common mechanism shared with many conventional anxiolytic medications but potentially with fewer adverse effects.

Serotonergic System Interactions

Studies have demonstrated that extracts containing californidine can bind to serotonin receptors, specifically the 5-HT1A and 5-HT7 receptor subtypes. These serotonin receptor interactions may contribute to californidine's effects on mood, anxiety, and sleep regulation.

Clinical Applications and Research

Current Therapeutic Uses

Due to its sedative, anxiolytic, and analgesic properties, California poppy (containing californidine as its major alkaloid) is currently marketed in pharmacies across many countries as a natural remedy. Common therapeutic applications include:

• Management of nervousness and anxiety

• Treatment of sleep disorders

• Pain relief, particularly for headaches and neuralgic conditions

• Support for conditions involving restlessness or hyperactivity

California poppy preparations can be administered in various forms, including:

• Infusions (1 teaspoon per cup, infused for 10 minutes)

• Tinctures (1:2 ratio, 45% alcohol, 3-6 ml daily)

Dosing appears to be significant, with high doses primarily inducing sleep, while lower doses promote relaxation without sedation.

Recent Research Developments

Recent studies have explored innovative approaches to enhance californidine production in California poppy. Research examining the effects of silver nanoparticles on E. californica found that biologically synthesized silver nanoparticles (bAgNPs) at lower concentrations (particularly 25 mg/L) significantly increased californidine content by approximately 45.1% compared to control plants.

The study also observed that plants treated with bAgNPs at lower concentrations demonstrated enhanced antioxidant capacity, with increased DPPH free radical scavenging and ferrous ion-chelating activities. These findings suggest potential methods for increasing the yield of this valuable alkaloid for pharmaceutical applications.